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For Researchers, Scientists, and Drug Development Professionals

Introduction
YSK12-C4 is a synthetic, ionizable cationic lipid that has demonstrated significant potential as

a component of lipid nanoparticle (LNP) delivery systems for nucleic acid-based therapeutics.

Its unique pH-sensitive and fusogenic properties make it a compelling candidate for the

intracellular delivery of gene editing machinery, such as messenger RNA (mRNA) encoding

CRISPR-Cas9 and single-guide RNA (sgRNA). These application notes provide a

comprehensive overview of YSK12-C4, including its mechanism of action, and detailed

protocols for its use in therapeutic gene editing research.

Mechanism of Action
YSK12-C4 is a key component of multifunctional envelope-type nanodevices (MENDs), which

are a type of LNP. Its efficacy in intracellular delivery is attributed to its pH-dependent charge

and fusogenic capabilities. At an acidic pH, such as that found within endosomes, the tertiary

amine in the headgroup of YSK12-C4 becomes protonated, leading to a net positive charge.

This positive charge facilitates the interaction of the LNP with the negatively charged

endosomal membrane. This interaction, coupled with the inherent fusogenic properties of

YSK12-C4, is believed to induce destabilization of the endosomal membrane, allowing the

encapsulated gene editing cargo to escape into the cytoplasm and subsequently translocate to

the nucleus to exact its function.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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